methyl 3-fluorobutanoate
Overview
Description
Methyl 3-fluorobutanoate (MFB) is an organic compound with the molecular formula C4H7FO. It is a colorless liquid with a sweet, fruity odor and a boiling point of 98.3°C. MFB is a common ingredient in perfumes and flavorings, and is also used in the manufacture of pharmaceuticals and other chemicals. MFB is a relatively new compound, having only been discovered in the late 1990s.
Scientific Research Applications
Methyl 3-fluorobutanoate has a wide range of scientific research applications. It is used in studies of enzyme kinetics, protein folding, and drug metabolism. In addition, this compound has been used as a model compound for studying the effects of fluorine substitution on the structure and reactivity of organic molecules.
Mechanism of Action
Methyl 3-fluorobutanoate is an inhibitor of the enzyme fatty acid amide hydrolase (FAAH). FAAH is responsible for the breakdown of endocannabinoids, which are compounds that are produced naturally by the body and are involved in the regulation of pain and inflammation. By inhibiting FAAH, this compound increases the levels of endocannabinoids in the body, resulting in pain relief and anti-inflammatory effects.
Biochemical and Physiological Effects
This compound has been shown to reduce inflammation, pain, and anxiety in animal models. In addition, it has been shown to increase the levels of endocannabinoids in the body, leading to an increase in appetite and an overall sense of wellbeing.
Advantages and Limitations for Lab Experiments
Methyl 3-fluorobutanoate is a relatively safe compound, and is easy to synthesize in the laboratory. It is also relatively inexpensive, making it an attractive option for laboratory experiments. However, this compound has a short half-life in the body, meaning that it must be administered frequently in order to maintain its effects.
Future Directions
The most promising future direction for methyl 3-fluorobutanoate is its potential use in the development of novel drugs for the treatment of pain and inflammation. In addition, further research into this compound’s mechanism of action could lead to the development of new therapeutic strategies for the treatment of other diseases. Finally, this compound could also be used to study the structure and reactivity of organic molecules, as well as the effects of fluorine substitution on the structure and reactivity of organic molecules.
Synthesis Methods
Methyl 3-fluorobutanoate can be synthesized from 3-fluoropropanoic acid and methanol in a two-step reaction. In the first step, 3-fluoropropanoic acid is reacted with methanol in the presence of a base catalyst to produce methyl 3-fluoropropanoate. In the second step, the methyl 3-fluoropropanoate is reacted with sodium hydroxide to yield this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis of methyl 3-fluorobutanoate can be achieved through a three-step process involving esterification, halogenation, and hydrolysis.", "Starting Materials": [ "Butanoic acid", "Methanol", "Sulfuric acid", "Sodium fluoride", "Acetic acid", "Sodium bicarbonate", "Ethyl acetate" ], "Reaction": [ "Step 1: Esterification - Butanoic acid is reacted with methanol in the presence of sulfuric acid as a catalyst to form methyl butanoate.", "Step 2: Halogenation - Methyl butanoate is reacted with sodium fluoride and acetic acid to form methyl 3-fluorobutanoate.", "Step 3: Hydrolysis - Methyl 3-fluorobutanoate is hydrolyzed with sodium bicarbonate to form 3-fluorobutanoic acid." ] } | |
CAS RN |
2253-24-9 |
Molecular Formula |
C5H9FO2 |
Molecular Weight |
120.1 |
Purity |
95 |
Origin of Product |
United States |
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